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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769

This guide provides an in-depth overview of the safety data and handling precautions for 4-
Chlorobenzenesulfonic acid, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets (SDS) and chemical
databases to ensure a comprehensive understanding of its properties and associated hazards.

Chemical Identification and Properties

4-Chlorobenzenesulfonic acid (CAS No. 98-66-8) is an organic compound with the molecular
formula CeHsCIO3S.[1][2] It is commonly used as an intermediate in the synthesis of
pharmaceuticals and dyes.[1][3] This compound typically appears as a white to grayish or light
yellow crystalline solid.[1][4] It is soluble in water and ethanol.[1][4]

Table 1: Physical and Chemical Properties of 4-Chlorobenzenesulfonic Acid
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Property Value Reference
Molecular Weight 192.62 g/mol [2]
White to grayish crystalline
Appearance ) [1114]
solid/flakes
Melting Point 102 - 137 °C [31[41[5]
Boiling Point 149 °C at 22 mmHg [31[6]

Water Solubility

Soluble, may cause faint
turbidity

[11(3][41[5]

pKa -0.83 + 0.50 (Predicted) [11[3]
- Stable under recommended
Stability - [11[2][3]
storage conditions
o Can be hygroscopic, absorbs
Hygroscopicity [4]

moisture from the air

Hazard Identification and Classification

4-Chlorobenzenesulfonic acid is classified as a hazardous substance. It is harmful if

swallowed and causes severe skin burns and eye damage.[2][7] It may also be corrosive to

metals.[7][8]

Table 2: GHS Hazard Classification and Statements

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
) ) H314: Causes severe skin
Skin Corrosion 1B/1C
burns and eye damage[2][7]
) H318: Causes serious eye
Serious Eye Damage 1
damage[7]
) H290: May be corrosive to
Corrosive to Metals 1

metals[7][8]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_793095290_4-ChloroBenzeneSulphonicAcid-CASNO-98-66-8-MSDS.pdf
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.chemwhat.com/4-chlorobenzenesulfonic-acid-cas-98-66-8-2/
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.cdhfinechemical.com/images/product/msds/37_793095290_4-ChloroBenzeneSulphonicAcid-CASNO-98-66-8-MSDS.pdf
https://www.chembk.com/en/chem/4-Chlorobenzenesulfonic%20acid
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_793095290_4-ChloroBenzeneSulphonicAcid-CASNO-98-66-8-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/C0606_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0606_EU_6N.pdf
https://www.tcichemicals.com/OP/en/p/C0606
https://www.cdhfinechemical.com/images/product/msds/37_793095290_4-ChloroBenzeneSulphonicAcid-CASNO-98-66-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_793095290_4-ChloroBenzeneSulphonicAcid-CASNO-98-66-8-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/C0606_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0606_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0606_EU_6N.pdf
https://www.tcichemicals.com/OP/en/p/C0606
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 4-Chlorobenzenesulfonic
acid to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is required:

» Eye Protection: Chemical safety glasses or a face shield are essential.[2]

e Hand Protection: Handle with suitable chemical-resistant gloves. Gloves must be inspected
prior to use.[2]

o Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or
chemical-resistant suit, to prevent skin contact.[3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[2]

Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[2]
[9] Eyewash stations and safety showers must be readily accessible.[9][10]

Storage

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1][3] Keep containers tightly closed to prevent moisture absorption.[4]
[7] The storage area should be designated for corrosive materials.[1][11]

Disposal

Disposal of 4-Chlorobenzenesulfonic acid and its containers must be in accordance with
local, state, and federal regulations. Do not allow the product to enter drains.[2]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Table 3: First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician

immediately.[2]

Immediately wash off with soap and plenty of
Skin Contact water. Remove all contaminated clothing.

Consult a physician.[2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes and

consult a physician immediately.[2][7]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ -
mouth with water and consult a physician

immediately.[2][11]

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]
Firefighters should wear self-contained breathing apparatus.[2]

Toxicological and Ecological Information

Detailed toxicological studies on 4-Chlorobenzenesulfonic acid are limited in the provided
search results. It is known to be harmful if swallowed and causes severe burns.[2][11] No
components of this product at levels greater than or equal to 0.1% are identified as probable,
possible or confirmed human carcinogens by IARC.[2] Information on its ecological impact is
not extensively detailed, but care should be taken to prevent its release into the environment.

[2]

Visualized Workflows

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for 4-Chlorobenzenesulfonic Acid
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\
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A
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\
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i

Dispose of Waste in Accordance with Regulations

Y
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Remove PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chlorobenzenesulfonic acid.
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Emergency Response for Accidental Exposure

action posure O

What is the route of exposure?

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 min Rinse Mouth
Administer Artificial Respiration if Needed Wash with Soap and Water for 15 min Remove Contact Lenses Do NOT Induce Vomiting

o

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 4-Chlorobenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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